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Compound of Interest

Compound Name: KIN59

Cat. No.: B12403558 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the preparation, storage, and handling

of KIN59 stock solutions for various experimental applications. KIN59, also known as 5'-O-

Tritylinosine, is a potent allosteric inhibitor of thymidine phosphorylase and an antagonist of

fibroblast growth factor-2 (FGF2), making it a valuable tool in cancer and angiogenesis

research.[1][2][3]

Data Presentation
Quantitative data for KIN59 are summarized in the table below for easy reference.
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Property Value Source

Formal Name 5'-O-(triphenylmethyl)-inosine [2]

Synonyms 5'-O-Tritylinosine [1][2]

CAS Number 4152-77-6 [2]

Molecular Formula C₂₉H₂₆N₄O₅ [2]

Molecular Weight 510.5 g/mol [2]

Appearance Crystalline solid [2]

Purity ≥98% [2]

Solubility in DMSO
10 mg/mL (19.59 mM) to 16

mg/mL (31.34 mM)
[1][2]

Solubility in DMF 5 mg/mL [2]

Solubility in Ethanol 0.3 mg/mL [2]

Solubility in DMSO:PBS (pH

7.2) (1:4)
0.2 mg/mL [2]

Storage of Powder
-20°C for long term, 0°C for

short term (desiccated)
[4]

Storage of Stock Solution -20°C or -80°C [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM KIN59 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of KIN59 in dimethyl

sulfoxide (DMSO).

Materials:

KIN59 powder
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Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Water bath at 37°C (optional)

Pipettes and sterile, low-retention pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

Preparation: Work in a clean, designated area. Ensure all equipment is clean and sterile.

Weighing KIN59: Tare a sterile microcentrifuge tube on the analytical balance. Carefully

weigh 5.11 mg of KIN59 powder into the tube.

Adding Solvent: Add 1 mL of anhydrous DMSO to the tube containing the KIN59 powder.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Due to the nature of KIN59, ultrasonic treatment and gentle warming may be necessary to

achieve complete dissolution.[1] Place the tube in an ultrasonic water bath for 5-10

minutes.

If the compound is still not fully dissolved, a brief warming in a 37°C water bath can be

applied. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10 µL, 20 µL, or 50 µL) in sterile

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the

solution should be stable for several months.

Protocol 2: Preparation of Working Solutions
This protocol outlines the preparation of a working solution from the 10 mM DMSO stock for

use in cell-based assays.

Important Considerations:

Prepare working solutions fresh for each experiment.

The final concentration of DMSO in the cell culture medium should be kept low (typically

below 0.5%, and ideally below 0.1%) to minimize solvent-induced toxicity or off-target

effects.[5]

Example: Preparing a 10 µM working solution in cell culture medium:

Thaw Stock Solution: Remove one aliquot of the 10 mM KIN59 stock solution from the

freezer and allow it to thaw completely at room temperature.

Serial Dilution: It is recommended to perform serial dilutions to ensure accuracy.

Intermediate Dilution (1:100): Add 2 µL of the 10 mM stock solution to 198 µL of the

desired cell culture medium or experimental buffer. This will result in a 100 µM

intermediate solution. Mix thoroughly by gentle pipetting.

Final Dilution (1:10): Add 100 µL of the 100 µM intermediate solution to 900 µL of the cell

culture medium. This will yield a final working concentration of 10 µM KIN59.
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Control: Prepare a vehicle control containing the same final concentration of DMSO as the

working solution.

Mandatory Visualizations
KIN59 Stock Solution Preparation Workflow
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Caption: Workflow for preparing KIN59 stock solution.

KIN59 Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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